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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)propanoic acid

Cat. No.: B1582652

Mechanism of Action: The Cyclooxygenase
Pathway

Propionic acid derivatives exert their therapeutic effects primarily through the inhibition of
cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins—mediators
of pain, inflammation, and fever.[1] There are two main isoforms of this enzyme: COX-1, which
is constitutively expressed and involved in homeostatic functions like protecting the gastric
mucosa, and COX-2, which is induced at sites of inflammation.[1] The analgesic and anti-
inflammatory actions of these drugs are largely due to the inhibition of COX-2, while the
common gastrointestinal side effects are often linked to the inhibition of COX-1.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582652#efficacy-comparison-of-ibuprofen-and-
other-propionic-acid-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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